N-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C15H13ClFNO2/c1-20-14-7-6-11(9-12(14)16)18-15(19)8-10-4-2-3-5-13(10)17/h2-7,9H,8H2,1H3,(H,18,19)
• InChI Key: RBNHXYNATLHSMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CC2=CC=CC=C2F)Cl
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

Synthesis Analysis

The synthesis of N-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)acetamide and its derivatives involves multiple steps, including catalytic hydrogenation and reactions with different chemical agents. A novel Pd/C catalyst has been developed for the hydrogenation of related compounds, showing high activity, selectivity, and stability (Zhang Qun-feng, 2008). Additionally, derivatives of the compound have been synthesized by reacting pyrazole with various substituted acetamides, highlighting the versatility of its synthesis routes (K. Sunder & Jayapal Maleraju, 2013).

Molecular Structure Analysis

The molecular structure of related compounds has been determined through various analytical techniques, including NMR, IR, and X-ray diffraction analysis. These techniques provide insights into the molecular arrangement and crystal structure, contributing to a deeper understanding of the compound's physical and chemical properties (Z. Ping, 2007).

Chemical Reactions and Properties

N-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)acetamide and its derivatives participate in various chemical reactions, leading to the formation of different products with potential applications. The chemical structures of these compounds have been confirmed by 1H NMR, IR, and Mass spectra, demonstrating their reactivity and the possibility of generating a wide range of derivatives (K. Sunder & Jayapal Maleraju, 2013).

Physical Properties Analysis

The physical properties of N-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)acetamide derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in different fields. These properties are influenced by the compound's molecular structure and the presence of functional groups (Rohan A. Davis & P. Healy, 2010).

Chemical Properties Analysis

The chemical properties of N-(3-chloro-4-methoxyphenyl)-2-(2-fluorophenyl)acetamide, including reactivity, stability, and interaction with other chemical entities, are key factors in its potential applications. Studies on derivatives have shown significant anti-inflammatory activity, indicating the compound's potential in pharmaceutical applications (K. Sunder & Jayapal Maleraju, 2013).